Cas no 267240-23-3 (Phenolphthalein diphosphate pyridinesalt)

• Product Name: Phenolphthalein diphosphate pyridinesalt
• CAS No: 267240-23-3
• MF: C₂₅H₂₁NO₁₀P₂
• MW: 557.382468938828
• CID: 67352
• PubChem ID: 16218533
• Update Time: 2025-04-18

Phenolphthalein diphosphate pyridinesalt Chemical and Physical Properties

Names and Identifiers

• Phenolphthalein diphosphate pyridine salt
• Phenolphthalein bisphosphate pyridine salt
• [4-[3-oxo-1-(4-phosphonooxyphenyl)-2-benzofuran-1-yl]phenyl] dihydrogen phosphate,pyridine
• (3-Oxo-1,3-dihydro-2-benzofuran-1,1-diyl)di(4,1-phenylene) bis[dihydrogen (phosphate)]--pyridine (1/1)
• Phenolphthalein bisphosphate pyridine salt, >=90% (T)
• 267240-23-3
• Pyridine (3-oxo-1,3-dihydroisobenzofuran-1,1-diyl)bis(4,1-phenylene) bis(phosphate)
• DTXSID10584962
• SCHEMBL11025924
• [4-[3-oxo-1-(4-phosphonooxyphenyl)-2-benzofuran-1-yl]phenyl] dihydrogen phosphate;pyridine
• Phenolphthalein diphosphate pyridinesalt

• Inchi： 1S/C20H16O10P2.C5H5N/c21-19-17-3-1-2-4-18(17)20(28-19,13-5-9-15(10-6-13)29-31(22,23)24)14-7-11-16(12-8-14)30-32(25,26)27;1-2-4-6-5-3-1/h1-12H,(H2,22,23,24)(H2,25,26,27);1-5H
• InChI Key： DBXHFBVMRQOQKW-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC1C=CC(=CC=1)C1(C2C=CC(=CC=2)OP(=O)(O)O)C2C=CC=CC=2C(=O)O1.N1C=CC=CC=1

Computed Properties

• Exact Mass: 557.06400
• Monoisotopic Mass: 557.06406986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 762
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173Ų

Experimental Properties

• PSA: 192.33000
• LogP: 4.17350

Phenolphthalein diphosphate pyridinesalt Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10-21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives